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Compound of Interest

Compound Name:
4-(4-Fluorophenyl)phenethyl

alcohol

CAS No.: 840521-87-1

Cat. No.: B8658152

Get Quote

Executive Summary & Diagnostic Utility
4-Fluorophenethyl alcohol (CAS: 7589-27-7) serves as a critical building block in medicinal

chemistry, often used as a bioisostere for phenethyl alcohol to improve metabolic stability or

lipophilicity.

In 13C NMR spectroscopy, the "performance" of this compound is defined by its spectral

signature: the unique splitting patterns induced by the fluorine atom (

F, spin 1/2). Unlike the singlet-dominated spectrum of phenethyl alcohol, the 4-fluoro analog
provides a self-validating internal check through C-F coupling constants (

), allowing for unambiguous assignment of the aromatic ring carbons without requiring 2D
experiments (like HMBC/HSQC) in routine cases.
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Feature
Phenethyl Alcohol
(Control)

4-Fluorophenethyl Alcohol
(Target)

Aromatic Region 4 distinct signals (Singlets) 4 distinct signals (Doublets)

Diagnostic Marker Chemical shift only
Chemical shift +

Coupling

Symmetry
and

equivalent

and

equivalent

Spectral Complexity Low
Moderate (Splitting requires

higher S/N)

Comparative 13C NMR Data Analysis
The following table contrasts the chemical shifts and splitting patterns. Data is based on

standard CDCl

solution measurements at 100-125 MHz.

Table 1: Peak Assignments & Coupling Constants
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Carbon
Position

Assignment

Phenethyl
Alcohol (

ppm)

4-
Fluorophen
ethyl
Alcohol (

ppm)

Multiplicity

Coupling
Constant (

Hz)

C-4 Aromatic C-F 126.5 (C-H) 161.8
Doublet (

)
Hz

C-1
Aromatic C-

Alkyl
138.9 134.5

Doublet (

)
Hz

C-2,6
Aromatic

(Meta to F)
129.1 130.4

Doublet (

)
Hz

C-3,5
Aromatic

(Ortho to F)
128.6 115.3

Doublet (

)
Hz

-CH
Aliphatic (-CH

OH)
63.7 63.4

Singlet (

)
-

-CH
Aliphatic (-CH

Ar)
39.2 38.3

Singlet (

)
-

Note: The fluorine atom exerts a strong shielding effect on the ortho carbons (shifting them

upfield to ~115 ppm) and a strong deshielding effect on the ipso carbon (shifting it downfield to

~162 ppm).

Mechanism of Action: The Fluorine "Spin Label"
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The "performance" advantage of the 4-fluoro analog lies in the predictability of the coupling

constants.

(~244 Hz): The massive splitting of the C-4 peak makes it instantly recognizable, even in
complex mixtures.

(~21 Hz): The ortho carbons appear as a clear doublet.

(~8 Hz): The meta carbons show a smaller, distinct splitting.

(~3 Hz): The ipso carbon (attached to the ethyl chain) often appears as a broadened singlet
or a very tight doublet, distinguishing it from other quaternary carbons.

Experimental Protocols
To ensure reproducible high-quality spectra, follow this self-validating workflow.

Protocol A: Synthesis (Reduction Route)
If the alcohol is not purchased, it is commonly synthesized from 4-fluorophenylacetic acid.

Reagents: 4-Fluorophenylacetic acid (1.0 eq), LiAlH

(1.2 eq), Dry THF.

Procedure:

Cool dry THF solution of LiAlH

to 0°C.

Add acid dropwise (exothermic).

Reflux for 2 hours.[1]

Quench: Fieser workup (

mL H

O,
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mL 15% NaOH,

mL H

O).

Purification: Flash chromatography (Hexane/EtOAc).

Protocol B: NMR Sample Preparation
Concentration: Dissolve 30-50 mg of the alcohol in 0.6 mL of CDCl

.

Why? Fluorinated carbons often have longer relaxation times (

) and no Nuclear Overhauser Effect (NOE) enhancement. Higher concentration ensures
the C-F doublet (which is split into two lines of half intensity) is visible above the noise.

Tube: High-quality 5mm NMR tube (e.g., Wilmad 507-PP).

Acquisition Parameters (100 MHz+):

Pulse Angle: 30° (to allow faster repetition).

Relaxation Delay (D1): Set to 2-3 seconds. (Standard is 1s, but C-F carbons relax slowly).

Scans (NS): Minimum 256 scans (vs. 64 for non-fluorinated) to resolve the outer wings of

the doublets.

Structural Assignment Workflow
The following diagram illustrates the logical flow for assigning the peaks, ensuring no

misidentification between the ortho and meta carbons.
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Start: Acquire 13C{1H} Spectrum

Identify Aliphatic Region
(30-70 ppm)

Identify Aromatic Region
(110-170 ppm)

Assign Alkyl Chain
C-α: ~63 ppm, C-β: ~38 ppm Check for Doublets (J_CF)

Assign C-4 (C-F)
δ ~162 ppm, J ~244 Hz

Large Splitting

Assign C-3/5 (Ortho)
δ ~115 ppm, J ~21 Hz

Medium Splitting
+ Upfield Shift

Assign C-2/6 (Meta)
δ ~130 ppm, J ~8 Hz

Small Splitting

Assign C-1 (Ipso)
δ ~135 ppm, J ~3 Hz

Tiny/No Splitting

Click to download full resolution via product page

Caption: Logic flow for assigning 13C NMR signals in 4-fluorophenethyl alcohol based on

coupling magnitude.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. rsc.org [rsc.org]

To cite this document: BenchChem. [Technical Comparison Guide: 13C NMR Analysis of 4-
Fluorophenethyl Alcohol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8658152/docs#technical-comparison-guide-13c-nmr-
analysis-of-4-fluorophenethyl-alcohol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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